Cas no 1804870-18-5 (3-Amino-5-methylpyridine-2-methanol)

• Product Name: 3-Amino-5-methylpyridine-2-methanol
• CAS No: 1804870-18-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4899619
• Update Time: 2025-11-06

3-Amino-5-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-methylpyridine-2-methanol

• Inchi： 1S/C7H10N2O/c1-5-2-6(8)7(4-10)9-3-5/h2-3,10H,4,8H2,1H3
• InChI Key： IHDNRNIBOPENNY-UHFFFAOYSA-N
• SMILES： OCC1C(=CC(C)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-5-methylpyridine-2-methanol

Comprehensive Analysis of 3-Amino-5-methylpyridine-2-methanol (CAS No. 1804870-18-5): Properties, Applications, and Industry Trends

The chemical compound 3-Amino-5-methylpyridine-2-methanol (CAS No. 1804870-18-5) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic organic compound, characterized by its pyridine backbone, amino functional group, and hydroxymethyl substituent, offers unique reactivity and structural features that make it valuable for synthetic chemists. As the demand for high-performance intermediates grows, this compound has emerged as a critical building block in drug discovery and specialty chemical manufacturing.

One of the most searched questions regarding 3-Amino-5-methylpyridine-2-methanol revolves around its synthetic routes. Researchers frequently explore optimized methods for its production, including catalytic amination and selective oxidation techniques. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis protocols, aligning with global sustainability trends. The compound's solubility profile (moderate in polar solvents like ethanol and water) and thermal stability (decomposition above 200°C) are frequently queried parameters in industrial applications.

In pharmaceutical contexts, 3-Amino-5-methylpyridine-2-methanol serves as a precursor for kinase inhibitors and antiviral agents, topics that gained prominence during the COVID-19 pandemic. Its molecular structure allows for strategic modifications to enhance bioavailability and target specificity—key considerations in modern drug design. Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control, as evidenced by numerous patent filings involving this compound.

The agrochemical sector utilizes this compound in developing next-generation pesticides with improved environmental profiles. Its ability to form stable complexes with transition metals makes it valuable for catalytic systems in crop protection formulations. Recent publications highlight its role in creating low-residue fungicides, addressing consumer concerns about food safety and sustainable agriculture—a hot topic in EU regulatory circles.

Material scientists employ 3-Amino-5-methylpyridine-2-methanol in designing organic semiconductors and coordination polymers. The compound's electron-donating amino group and hydrogen-bonding capacity enable the construction of novel materials with tunable optoelectronic properties. This aligns with booming research in flexible electronics and energy storage solutions, frequently searched keywords in academic databases.

From a commercial perspective, the global market for pyridine derivatives like 3-Amino-5-methylpyridine-2-methanol is projected to grow at 6.2% CAGR (2023-2030), driven by pharmaceutical R&D investments. Suppliers emphasize batch-to-batch consistency and regulatory compliance (REACH, FDA guidelines) as critical purchasing factors. Storage recommendations typically suggest argon atmosphere protection for long-term stability, another practical aspect frequently inquired about by end-users.

Emerging applications in bioconjugation chemistry have expanded the compound's utility in diagnostic probe development. Its amino group facilitates covalent attachment to biomolecules, making it valuable for fluorescence labeling in life science research—a technique widely discussed in molecular biology forums. This dual functionality (both nucleophilic and hydrophilic character) positions it as a multifunctional reagent in click chemistry applications.

Quality specifications for CAS 1804870-18-5 typically require ≥98% purity (HPLC), with strict limits on heavy metal contaminants and residual solvents. Analytical certificates often include detailed mass spectrometry data and chromatograms to verify structural integrity. These parameters are crucial for researchers comparing suppliers or validating synthetic protocols—common scenarios in online discussion threads about the compound.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) for gas storage, or as a ligand in asymmetric catalysis. The rise of AI-assisted molecular design platforms has increased predictive modeling of derivatives, with particular interest in modifying the hydroxymethyl group for enhanced pharmacokinetic properties. Such computational approaches now dominate scholarly discourse around heterocyclic compound optimization.